1-[(2-Aminoethyl)sulfanyl]ethan-1-one hydrobromide

• IUPAC Name: S-(2-aminoethyl) ethanethioate;hydrobromide
• InChI: InChI=1S/C4H9NOS.BrH/c1-4(6)7-3-2-5;/h2-3,5H2,1H3;1H
• InChI Key: JZBOUEOBBISTCA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SCCN.Br
• Molecular Formula: C4H10BrNOS
• Molecular Weight: 200.10 g/mol

Description

“1-[(2-Aminoethyl)sulfanyl]ethan-1-one hydrobromide” is a chemical compound with the CAS Number: 2099148-28-2. It has a molecular weight of 200.1 and its molecular formula is C4H10BrNOS. The compound is in solid form.

Scientific Research Applications

Crystal Structure Analysis

1,2-Bis[(pyridin-2-ylmethyl)sulfanyl]ethane and its hydrochloride salt are structurally related to 1-[(2-Aminoethyl)sulfanyl]ethan-1-one hydrobromide. Research on these compounds, particularly their crystal structures, has been conducted. Monoclinic crystals of these compounds have been obtained through new purification methods, and their molecular interactions have been studied in detail (Lennartson & McKenzie, 2011).

Chemical Reactions and Synthesis

The reactivity of this compound-related compounds has been explored. For example, the reaction of 3-[(5,5-dimethyl-3-thioxocyclohex-1-en-1-yl)sulfanyl]-5,5-dimethylcyclohex-2-ene-1-thione with 2-aminoethanol has been studied, leading to the formation of various chemical compounds (Timokhina & Kanitskaya, 2009).

Synthesis Optimization and Selectivity

The synthesis of related compounds, like di(2-aryl-1H-3-indolyl) sulfides and 1-aryl-2-[(2-aryl-1H-3-indolyl)sulfanyl]-1-ethanones, has been optimized. This research highlights the solvent-based selectivity in the synthesis of these compounds (Chitra et al., 2012).

Novel Ring Synthesis

The synthesis of novel pyrrolo[1,2-a][3.1.6]benzothiadiazocine rings has been achieved using compounds related to this compound. This includes the synthesis of derivatives like 1-(2-nitrophenyl)(1 H -pyrrol-2-ylsulfonyl)methane (Kimbaris et al., 2004).

Synthesis of Labelled Compounds

The synthesis of 2-bromo-[1-14C]ethanamine hydrobromide, a compound related to this compound, has been achieved. This compound was synthesized from [2-14C]ethan-1-01-2-amine hydrochloride, indicating its utility in labelling and tracing studies (Bach & Bridges, 1982).

Hydrolysis Studies

Research into the pH and temperature-dependent hydrolyses of [N,N-bis(2-aminoethyl)-1,2-ethanediamine]bis(solvent)cobalt(III) and related complexes, closely associated with the structure of this compound, has been conducted. This study provides insights into the chemical behavior of such compounds under different environmental conditions (Curtis et al., 1988).

Reactivity and Synthesis of Novel Compounds

The regioselective reaction of 2-bromomethyl-1,3-thiaselenole with thiourea has been studied, leading to the synthesis of novel compounds such as 2-(organylsulfanyl)-2,3-dihydro-1,4-thiaselenines. This research explores the reactivity of sulfur-containing compounds, similar to this compound (Amosova et al., 2017).

Biological Evaluations

Studies on 4-[(4-hydroxyphenyl)sulfanyl]but-3-en-2-one, a derivative similar to this compound, have been conducted. These studies include the synthesis and preliminary in vitro biological evaluations, indicating the potential biomedical applications of these compounds (Ruzza et al., 2009).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, H332, H335. The precautionary statements are P261, P264, P270, P271, P280, P301 + P312 + P330, P302 + P352 + P312, P304 + P340 + P311, P305 + P351 + P338, P332 + P313, P337 + P313, P362, P402 + P404, P501.